
Application Notes and Protocols for the
Dissolution of TGX-155

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TGX-155

Cat. No.: B1682241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TGX-155 is a potent and selective inhibitor of the phosphoinositide 3-kinase beta (PI3Kβ)

isoform. Its utility in studying the specific roles of PI3Kβ in various cellular processes, including

cell growth, proliferation, and survival, makes it a valuable tool in cancer research and drug

development. Proper dissolution and preparation of TGX-155 are critical for obtaining accurate

and reproducible experimental results. These application notes provide detailed protocols for

the dissolution of TGX-155 for in vitro experiments.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of TGX-155 is presented in the

table below. This information is essential for calculating the required amounts for stock solution

preparation and for understanding its behavior in different solvents.
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Property Value Source

Molecular Weight 354.38 g/mol [1]

Appearance Solid powder [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1]

Storage of Solid
-20°C for long-term (months to

years)
[1]

0-4°C for short-term (days to

weeks)
[1]

Storage of Stock Solution -20°C or -80°C

Experimental Protocols
Protocol 1: Preparation of a High-Concentration TGX-
155 Stock Solution in DMSO
This protocol outlines the steps to prepare a high-concentration stock solution of TGX-155,

which can then be used for subsequent dilutions to desired experimental concentrations.

Materials:

TGX-155 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibrate: Allow the vial of TGX-155 powder to reach room temperature before opening to

prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of TGX-155 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube to achieve the

desired stock concentration. It is recommended to start with a common concentration such

as 10 mM or 20 mM.

Mixing: Tightly cap the tube and vortex the solution for 1-2 minutes until the TGX-155 powder

is completely dissolved. A clear, particulate-free solution should be obtained. Gentle warming

in a 37°C water bath for 5-10 minutes can aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use volumes in sterile, tightly sealed tubes to

minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the high-concentration DMSO stock solution into an

aqueous medium, such as cell culture medium, for use in in vitro experiments.

Materials:

TGX-155 stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single-use aliquot of the TGX-155 stock solution at room temperature.
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Serial Dilution (Optional but Recommended): To avoid precipitation, it is advisable to perform

serial dilutions of the DMSO stock in DMSO first to get closer to the final concentration

before adding it to the aqueous medium.

Final Dilution: Add the required volume of the TGX-155 stock solution (or the intermediately

diluted solution) to the pre-warmed cell culture medium or buffer. It is crucial to ensure that

the final concentration of DMSO in the working solution is low (typically ≤ 0.1% v/v) to avoid

solvent-induced cellular toxicity.

Mixing: Mix the working solution immediately and thoroughly by gentle inversion or pipetting.

Avoid vigorous vortexing, especially with protein-containing media.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor. This is essential to distinguish the effects of

the inhibitor from those of the solvent.

Use: Use the freshly prepared working solution immediately for your experiments. Do not

store aqueous working solutions for extended periods.

Mandatory Visualizations
Experimental Workflow for TGX-155 Solution
Preparation
The following diagram illustrates the workflow for preparing TGX-155 stock and working

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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